Cas no 1805555-86-5 (5'-Bromo-3'-fluoro-2'-nitroacetophenone)

• Product Name: 5'-Bromo-3'-fluoro-2'-nitroacetophenone
• CAS No: 1805555-86-5
• MF: C₈H₅BrFNO₃
• MW: 262.032604932785
• CID: 4977154
• Update Time: 2025-06-26

5'-Bromo-3'-fluoro-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-3'-fluoro-2'-nitroacetophenone
• 1-(5-Bromo-3-fluoro-2-nitrophenyl)ethan-1-one

• Inchi： 1S/C8H5BrFNO3/c1-4(12)6-2-5(9)3-7(10)8(6)11(13)14/h2-3H,1H3
• InChI Key： MHZVVWASEFOEOS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C)=O)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 5'-Bromo-3'-fluoro-2'-nitroacetophenone

5'-Bromo-3'-fluoro-2'-nitroacetophenone

5'-Bromo-3'-fluoro-2'-nitroacetophenone is a highly specialized organic compound with the CAS number 1805555-86-5. This compound is characterized by its unique structure, which includes a bromine atom at the 5' position, a fluorine atom at the 3' position, and a nitro group at the 2' position on the acetophenone backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various research and industrial applications.

The synthesis of 5'-Bromo-3'-fluoro-2'-nitroacetophenone involves a series of carefully controlled reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity while reducing environmental impact. For instance, studies published in *Journal of Organic Chemistry* have demonstrated the use of microwave-assisted synthesis to accelerate reaction times and enhance selectivity in the formation of this compound.

One of the most significant applications of 5'-Bromo-3'-fluoro-2'-nitroacetophenone is in drug discovery and development. The presence of bromine, fluorine, and nitro groups makes it an ideal candidate for exploring biological activities such as anti-cancer, anti-inflammatory, and antimicrobial properties. According to a study in *Medicinal Chemistry Communications*, this compound has shown promising results in inhibiting key enzymes involved in cancer cell proliferation.

In addition to its biological applications, 5'-Bromo-3'-fluoro-2'-nitroacetophenone is also used as an intermediate in the synthesis of advanced materials. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecular architectures. Researchers in *Materials Today* have highlighted its potential in developing novel materials for optoelectronic devices due to its unique electronic properties.

The physical properties of 5'-Bromo-3'-fluoro-2'-nitroacetophenone are well-documented, with a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvent systems. Recent spectroscopic studies using high-resolution mass spectrometry and nuclear magnetic resonance (NMR) techniques have provided deeper insights into its molecular structure and stability under different conditions.

From an environmental perspective, understanding the degradation pathways of 5'-Bromo-3'-fluoro-2'-nitroacetophenone is crucial for assessing its ecological impact. Studies published in *Environmental Science & Technology* have revealed that this compound undergoes rapid photodegradation under UV light, reducing its persistence in aquatic environments.

In conclusion, 5'-Bromo-3'-fluoro-2'-nitroacetophenone is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development efforts.